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Compound of Interest

Compound Name: 1-Benzylindoline

Cat. No.: B1278262

Disclaimer: This document provides a summary of safety and handling information for 1-
Benzylindoline. It is intended for use by trained professionals in a laboratory or drug
development setting. All users should consult original Safety Data Sheets (SDS) for
comprehensive information and adhere to all applicable safety regulations.

Introduction

1-Benzylindoline is a heterocyclic compound of interest in chemical synthesis and drug
discovery. As with any research chemical, a thorough understanding of its potential hazards
and the implementation of appropriate safety protocols are paramount to ensure the well-being
of laboratory personnel. This guide provides an in-depth overview of the known safety
information, handling precautions, and emergency procedures for 1-Benzylindoline.

Hazard Identification and Classification

Due to the limited availability of a specific Safety Data Sheet (SDS) for 1-Benzylindoline (CAS
No. 61589-14-8), the hazard profile has been extrapolated from data on structurally similar
compounds, primarily 1-Benzylindole. Researchers should handle 1-Benzylindoline with the
assumption that it may possess similar hazardous properties.

GHS Hazard Classification (Based on 1-Benzylindole)[1]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following hazard classifications for the related compound, 1-Benzylindole:
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Summary of Potential Hazards

Based on the available data for analogous compounds, 1-Benzylindoline should be treated as

a substance that is:

o Harmful if swallowed.

e Anirritant to the skin and respiratory system.[1]

e A cause of serious eye damage.[2]

» Potentially cytotoxic, as various N-benzyl-indole derivatives have shown such activity.[1]

e Long-term exposure to the related compound 1-benzylindole has been shown in animal

studies to potentially lead to functional disorders of the cardiovascular system.[3]

Physical and Chemical Properties

There is limited publicly available data on the specific physical and chemical properties of 1-

Benzylindoline.
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Property Value
Molecular Formula CisHisN
Molecular Weight 209.29 g/mol
CAS Number 61589-14-8
Boiling Point Not available
Melting Point Not available
Density Not available

Experimental Protocols: Safe Handling Procedures

Given the potential hazards, the following handling procedures are recommended. These are
general guidelines and should be adapted to specific experimental conditions in consultation
with a laboratory's safety officer.

Engineering Controls

» All work with 1-Benzylindoline should be conducted in a properly functioning chemical fume
hood to minimize inhalation exposure.

o Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory.

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and change them
frequently, especially after direct contact.

o Skin and Body Protection: A lab coat must be worn. For procedures with a higher risk of
splashing, consider additional protective clothing such as an apron or coveralls.

» Respiratory Protection: If working outside of a fume hood is unavoidable, a NIOSH-approved
respirator with an appropriate cartridge for organic vapors should be used.
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General Hygiene Practices

» Avoid all personal contact with the substance.
» Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly with soap and water after handling 1-Benzylindoline, before
breaks, and at the end of the workday.

Storage

» Store 1-Benzylindoline in a tightly sealed, properly labeled container.

o Keep in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

Spill and Waste Disposal

 In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand)
and place it in a sealed container for chemical waste disposal.

o For larger spills, evacuate the area and contact the institution's environmental health and
safety department.

» Dispose of all waste containing 1-Benzylindoline in accordance with local, state, and
federal regulations for hazardous chemical waste.

First Aid Measures

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.

« If on Skin: Immediately remove contaminated clothing. Wash the affected area with plenty of
soap and water for at least 15 minutes. Seek medical attention if irritation persists.

 If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.
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« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

Visualizations
Safe Handling Workflow for 1-Benzylindoline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1278262?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

